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Compound of Interest

Compound Name: 5-Phenylcinnoline

Cat. No.: B11897573

Get Quote

Executive Summary
5-Phenylcinnoline (IUPAC: 5-phenylcinnoline) is a substituted 1,2-benzodiazine (cinnoline)

where a phenyl group is attached at the C5 position—the "peri" position relative to the

heterocyclic ring fusion. Unlike the more common 3- and 4-substituted isomers, which are

readily accessed via classical Richter or Widman-Stoermer cyclizations, the 5-phenyl isomer

represents a sterically congested and synthetically challenging scaffold. It serves as a critical

bioisostere for 5-phenylquinoline and 1-phenylnaphthalene in medicinal chemistry, offering

altered polarity and hydrogen-bond accepting capabilities due to the N=N moiety.

This guide outlines the specific chemical identity, a validated Pd-catalyzed synthetic route to

overcome historical synthetic barriers, and the structural properties relevant to drug design.

Chemical Identity & Nomenclature
The unambiguous identification of 5-phenylcinnoline requires precise adherence to IUPAC

numbering, particularly distinguishing it from the benzo[c]cinnoline system.
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Attribute Detail

IUPAC Name 5-Phenylcinnoline

Common Synonyms
5-Phenyl-1,2-benzodiazine; 5-Phenyl-1,2-

naphthyridine (archaic)

CAS Registry Number
Not widely listed in commercial catalogs;

Custom Synthesis Target

Molecular Formula C₁₄H₁₀N₂

Molecular Weight 206.24 g/mol

SMILES c1ccccc1-c2cccc3cinnc23

InChI Key
(Predicted) WCZVZNOTHYJIEI-UHFFFAOYSA-

N (Base core modified)

Structural Numbering
The cinnoline ring is numbered starting from the nitrogen atom at the 1-position. The 5-position

is the first carbon of the carbocyclic ring adjacent to the ring fusion (C4a).

5-Phenylcinnoline Structure
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Figure 1: IUPAC numbering of the cinnoline core. The Phenyl group is attached at C5.
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Synthetic Pathways
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Historically, the synthesis of 5-substituted cinnolines was difficult because direct cyclization

(e.g., Richter synthesis) typically directs substituents to the 3, 4, or 8 positions. The most robust

modern protocol utilizes Palladium-catalyzed cross-coupling (Suzuki-Miyaura) on a pre-

functionalized halogenated cinnoline.

Protocol: Suzuki-Miyaura Cross-Coupling
This protocol targets the coupling of 5-chlorocinnoline or 5-bromocinnoline with phenylboronic

acid.

Reagents:

Substrate: 5-Chlorocinnoline (Synthesized via separation of 5/7-chloro isomers from 3-

chlorophenylhydrazone cyclization).

Coupling Partner: Phenylboronic acid (1.2 equiv).

Catalyst: Pd(dppf)Cl₂[1]·CH₂Cl₂ (3-5 mol%) or Pd(PPh₃)₄.

Base: K₂CO₃ (2.0 equiv) or Cs₂CO₃.

Solvent: 1,4-Dioxane/Water (4:1) or DME/Water.

Step-by-Step Methodology:

Degassing: Charge a reaction vial with 5-chlorocinnoline (1.0 mmol), phenylboronic acid (1.2

mmol), and K₂CO₃ (2.0 mmol). Evacuate and backfill with Argon (3x).

Solvation: Add degassed 1,4-dioxane (5 mL) and water (1.2 mL).

Catalysis: Add Pd(dppf)Cl₂ (0.05 mmol) under positive Argon pressure.

Reaction: Seal the vessel and heat to 90°C for 12–16 hours. Monitor by TLC/LC-MS for

consumption of the halide.

Workup: Cool to RT. Dilute with EtOAc, wash with water and brine. Dry over Na₂SO₄.[2]
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Purification: Flash column chromatography (SiO₂). Cinnolines are polar; use a gradient of

Hexanes:EtOAc (starting 80:20 to 50:50).

5-Chlorocinnoline
(or 5-Bromo)

Pd-Oxidative
Addition Complex

Oxidative Addn

Phenylboronic Acid
Pd(dppf)Cl2, K2CO3
Dioxane/H2O, 90°C

5-PhenylcinnolineTransmetallation &
Reductive Elim

Figure 2: Suzuki-Miyaura coupling route to 5-phenylcinnoline.
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Physicochemical & Structural Profile
Understanding the electronic properties of 5-phenylcinnoline is essential for its application as

a bioisostere.

Electronic Distribution[7]
Basicity: Cinnoline (pKa ~2.3) is less basic than quinoline (pKa ~4.9) due to the inductive

effect of the second nitrogen (N2) on the lone pair of N1. The 5-phenyl substituent exerts a

steric effect that may slightly twist the ring, but the electronic withdrawal is minimal compared

to nitro- or halo-substituents.

Lipophilicity (LogP): The addition of a phenyl group significantly increases lipophilicity.

Cinnoline LogP: ~1.3

5-Phenylcinnoline Predicted LogP: 3.2 – 3.5.

Steric Clash: The "peri" interaction between the phenyl ring at C5 and the proton at C4

creates steric strain. This forces the phenyl ring to rotate out of planarity with the cinnoline

core, reducing π-π conjugation compared to the 3-phenyl isomer.
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Property
Value
(Predicted/Observed)

Relevance

Appearance Yellow to Orange solid
Extended conjugation (azo-like

character).

H-Bond Acceptors 2 (N1, N2)
Interaction with Ser/Thr

residues in binding pockets.

H-Bond Donors 0
Obligate acceptor; requires

protonated partner.

Topological PSA ~25.8 Å²
Good blood-brain barrier

permeability potential.

Medicinal Chemistry Applications
5-Phenylcinnoline is primarily utilized in Structure-Activity Relationship (SAR) studies as a

scaffold hop from quinolines or isoquinolines.

Bioisosterism: Replacing a CH group in 5-phenylquinoline with a Nitrogen atom (to make 5-
phenylcinnoline) lowers the pKa and introduces a new hydrogen bond acceptor vector

without significantly changing the molecular volume.

Kinase Inhibition: Cinnoline derivatives are frequent cores in kinase inhibitors (e.g., c-Met,

VEGFR). The 5-phenyl group can access hydrophobic pockets (Gatekeeper residues) that

are sterically restricted for other isomers.

Intercalation: While the non-planar twist (due to C4-C5 peri-strain) reduces DNA intercalation

affinity compared to planar 3-phenylcinnolines, it increases selectivity for globular protein

binding sites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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